Cas no 2228630-90-6 (2-(2-Bromo-1,3-thiazol-4-yl)propan-1-amine)
2-(2-Bromo-1,3-thiazol-4-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
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- EN300-1925800
- 2228630-90-6
- 2-(2-bromo-1,3-thiazol-4-yl)propan-1-amine
- 2-(2-Bromo-1,3-thiazol-4-yl)propan-1-amine
-
- Inchi: 1S/C6H9BrN2S/c1-4(2-8)5-3-10-6(7)9-5/h3-4H,2,8H2,1H3
- InChI Key: UMHWBMFRBDGPTA-UHFFFAOYSA-N
- SMILES: BrC1=NC(=CS1)C(C)CN
Computed Properties
- Exact Mass: 219.96698g/mol
- Monoisotopic Mass: 219.96698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 67.2Ų
2-(2-Bromo-1,3-thiazol-4-yl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1925800-0.05g |
2-(2-bromo-1,3-thiazol-4-yl)propan-1-amine |
2228630-90-6 | 0.05g |
$1129.0 | 2023-05-23 | ||
| Enamine | EN300-1925800-0.1g |
2-(2-bromo-1,3-thiazol-4-yl)propan-1-amine |
2228630-90-6 | 0.1g |
$1183.0 | 2023-05-23 | ||
| Enamine | EN300-1925800-0.25g |
2-(2-bromo-1,3-thiazol-4-yl)propan-1-amine |
2228630-90-6 | 0.25g |
$1235.0 | 2023-05-23 | ||
| Enamine | EN300-1925800-0.5g |
2-(2-bromo-1,3-thiazol-4-yl)propan-1-amine |
2228630-90-6 | 0.5g |
$1289.0 | 2023-05-23 | ||
| Enamine | EN300-1925800-1.0g |
2-(2-bromo-1,3-thiazol-4-yl)propan-1-amine |
2228630-90-6 | 1g |
$1343.0 | 2023-05-23 | ||
| Enamine | EN300-1925800-2.5g |
2-(2-bromo-1,3-thiazol-4-yl)propan-1-amine |
2228630-90-6 | 2.5g |
$2631.0 | 2023-05-23 | ||
| Enamine | EN300-1925800-5.0g |
2-(2-bromo-1,3-thiazol-4-yl)propan-1-amine |
2228630-90-6 | 5g |
$3894.0 | 2023-05-23 | ||
| Enamine | EN300-1925800-10.0g |
2-(2-bromo-1,3-thiazol-4-yl)propan-1-amine |
2228630-90-6 | 10g |
$5774.0 | 2023-05-23 |
2-(2-Bromo-1,3-thiazol-4-yl)propan-1-amine Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2-(2-Bromo-1,3-thiazol-4-yl)propan-1-amine
2-(2-Bromo-1,3-thiazol-4-yl)propan-1-amine (CAS No. 2228630-90-6): A Comprehensive Overview
2-(2-Bromo-1,3-thiazol-4-yl)propan-1-amine (CAS No. 2228630-90-6) is an important organic compound that has gained significant attention in pharmaceutical and agrochemical research. This brominated thiazole derivative features a unique molecular structure combining a thiazole ring with an amine functional group, making it valuable for various synthetic applications. The compound's molecular formula is C6H9BrN2S, with a molecular weight of 221.12 g/mol.
The growing interest in heterocyclic compounds like 2-(2-Bromo-1,3-thiazol-4-yl)propan-1-amine stems from their versatile applications in drug discovery and material science. Recent studies highlight its potential as a building block for more complex molecules, particularly in the development of bioactive compounds and specialty chemicals. Researchers are particularly interested in its thiazole moiety, which is known to contribute to various biological activities.
From a synthetic chemistry perspective, 2-(2-Bromo-1,3-thiazol-4-yl)propan-1-amine offers multiple reactive sites for further functionalization. The bromine atom at the 2-position of the thiazole ring makes it particularly useful for cross-coupling reactions, while the primary amine group provides opportunities for amide formation or other nitrogen-based transformations. These characteristics make it a valuable intermediate in medicinal chemistry and material science applications.
The compound's physicochemical properties have been the subject of recent research. 2-(2-Bromo-1,3-thiazol-4-yl)propan-1-amine typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its stability profile makes it suitable for various synthetic procedures under controlled conditions. Researchers have noted its potential in creating molecular scaffolds for drug discovery programs targeting various therapeutic areas.
In pharmaceutical applications, derivatives of 2-(2-Bromo-1,3-thiazol-4-yl)propan-1-amine have shown promise in early-stage drug development. The thiazole core is known to interact with biological targets, and when combined with the amine functionality, it can lead to compounds with improved pharmacokinetic properties. Recent patent literature suggests its use in developing potential treatments for neurological disorders and infectious diseases.
The agrochemical industry has also shown interest in 2-(2-Bromo-1,3-thiazol-4-yl)propan-1-amine and its derivatives. The compound's structural features make it a candidate for developing novel crop protection agents, particularly as researchers seek more environmentally friendly alternatives to traditional pesticides. Its potential mode of action against various plant pathogens is currently under investigation.
From a commercial perspective, 2-(2-Bromo-1,3-thiazol-4-yl)propan-1-amine is available from specialty chemical suppliers, typically in research quantities. The global market for such fine chemicals has been growing steadily, driven by increased R&D activities in both pharmaceutical and agricultural sectors. Pricing and availability may vary depending on purity requirements and order quantities.
Safety considerations for handling 2-(2-Bromo-1,3-thiazol-4-yl)propan-1-amine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when working with this material. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions and disposal guidelines.
Recent advancements in synthetic methodology have improved the preparation of 2-(2-Bromo-1,3-thiazol-4-yl)propan-1-amine, making it more accessible to the research community. Modern catalytic approaches have enhanced the efficiency of its synthesis, reducing byproduct formation and improving overall yields. These developments have contributed to its growing popularity as a chemical intermediate.
The future outlook for 2-(2-Bromo-1,3-thiazol-4-yl)propan-1-amine appears promising, with potential applications expanding beyond its current uses. As researchers continue to explore the properties of thiazole-containing compounds, this particular derivative may find new roles in materials science, catalysis, and other specialized applications. Its combination of reactivity and stability makes it a versatile tool for synthetic chemists.
For researchers working with 2-(2-Bromo-1,3-thiazol-4-yl)propan-1-amine, proper storage conditions are essential to maintain its stability. The compound should be kept in a cool, dry place, protected from light and moisture. Many suppliers recommend storage under inert atmosphere for long-term preservation of the material's quality.
Analytical characterization of 2-(2-Bromo-1,3-thiazol-4-yl)propan-1-amine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods help verify the compound's purity and identity, which are crucial for research applications where consistent quality is required. Recent advances in analytical instrumentation have improved the detection and quantification of this compound in complex mixtures.
The environmental fate of 2-(2-Bromo-1,3-thiazol-4-yl)propan-1-amine and related compounds is an area of ongoing study. Researchers are investigating its biodegradation pathways and potential ecological impacts as part of broader efforts to develop more sustainable chemical processes. Preliminary data suggest that proper waste management practices can effectively mitigate any environmental concerns.
In conclusion, 2-(2-Bromo-1,3-thiazol-4-yl)propan-1-amine (CAS No. 2228630-90-6) represents an important chemical building block with diverse applications in pharmaceutical and agrochemical research. Its unique combination of a brominated thiazole structure with an amine functionality offers numerous possibilities for molecular design and synthesis. As research continues to uncover new applications for this compound, its role in scientific advancement is likely to expand, making it a valuable tool for chemists across multiple disciplines.
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